Cas no 63185-70-6 (1,3-Hexanedione, 1-(4-fluoro-3-methoxyphenyl)-)

1,3-Hexanedione, 1-(4-fluoro-3-methoxyphenyl)- structure
63185-70-6 structure
Product Name:1,3-Hexanedione, 1-(4-fluoro-3-methoxyphenyl)-
CAS No:63185-70-6
MF:C13H15FO3
MW:238.254807710648
CID:1645902
Update Time:2024-09-12

1,3-Hexanedione, 1-(4-fluoro-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Hexanedione, 1-(4-fluoro-3-methoxyphenyl)-
    • Inchi: 1S/C13H15FO3/c1-3-4-10(15)8-12(16)9-5-6-11(14)13(7-9)17-2/h5-7H,3-4,8H2,1-2H3
    • InChI Key: ZJEFPAAGEUSMBG-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(F)C(OC)=C1)(=O)CC(=O)CCC

Computed Properties

  • Exact Mass: 238.10055

Experimental Properties

  • Density: 1.122±0.06 g/cm3(Predicted)
  • Boiling Point: 346.8±27.0 °C(Predicted)
  • PSA: 43.37
  • pka: 8.70±0.23(Predicted)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.